Cas no 1242069-42-6 (1-Benzyl-1H-benzo[d][1,2,3]triazole-6-carbonitrile)

• Product Name: 1-Benzyl-1H-benzo[d][1,2,3]triazole-6-carbonitrile
• CAS No: 1242069-42-6
• MF: C₁₄H₁₀N₄
• MW: 234.25600194931
• CID: 4937996
• Update Time: 2023-08-22

1-Benzyl-1H-benzo[d][1,2,3]triazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-benzo[d][1,2,3]triazole-6-carbonitrile

• Inchi： 1S/C14H10N4/c15-9-12-6-7-13-14(8-12)18(17-16-13)10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key： DDZNPHWOCVILJP-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C#N)C=CC=2N=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.090546336 g/mol
• Monoisotopic Mass: 234.090546336 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5
• Molecular Weight: 234.26